Cas no 2019119-48-1 (4-{4-[(Benzyloxy)carbonyl]piperazin-1-yl}-1-benzothiophene-2-carboxylic acid)

• Product Name: 4-{4-[(Benzyloxy)carbonyl]piperazin-1-yl}-1-benzothiophene-2-carboxylic acid
• CAS No: 2019119-48-1
• MF: C₂₁H₂₀N₂O₄S
• MW: 396.459504127502
• CID: 6079540
• PubChem ID: 165897029
• Update Time: 2025-06-09

4-{4-[(Benzyloxy)carbonyl]piperazin-1-yl}-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725906
• 4-{4-[(benzyloxy)carbonyl]piperazin-1-yl}-1-benzothiophene-2-carboxylic acid
• 2019119-48-1
• 4-{4-[(Benzyloxy)carbonyl]piperazin-1-yl}-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C21H20N2O4S/c24-20(25)19-13-16-17(7-4-8-18(16)28-19)22-9-11-23(12-10-22)21(26)27-14-15-5-2-1-3-6-15/h1-8,13H,9-12,14H2,(H,24,25)
• InChI Key： FJAAFOBYOPRQJG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=CC=C2N1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 396.11437830g/mol
• Monoisotopic Mass: 396.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 98.3Ų

Additional information on 4-{4-[(Benzyloxy)carbonyl]piperazin-1-yl}-1-benzothiophene-2-carboxylic acid

Comprehensive Overview of 4-{4-[(Benzyloxy)carbonyl]piperazin-1-yl}-1-benzothiophene-2-carboxylic acid (CAS No. 2019119-48-1)

The compound 4-{4-[(Benzyloxy)carbonyl]piperazin-1-yl}-1-benzothiophene-2-carboxylic acid (CAS No. 2019119-48-1) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique benzothiophene core and piperazine moiety, serves as a critical intermediate in the synthesis of various biologically active compounds. Its structural complexity and functional versatility make it a valuable asset in drug discovery programs, particularly in the development of kinase inhibitors and GPCR-targeted therapeutics.

In recent years, the demand for heterocyclic compounds like 4-{4-[(Benzyloxy)carbonyl]piperazin-1-yl}-1-benzothiophene-2-carboxylic acid has surged, driven by the growing interest in small-molecule drug development. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to optimize the efficacy and selectivity of such compounds. The benzyloxycarbonyl (Cbz) protecting group in this molecule further enhances its utility in peptide synthesis and combinatorial chemistry, aligning with the industry's shift toward fragment-based drug design.

One of the most frequently searched questions in the context of this compound revolves around its synthetic routes and applications in oncology. Preclinical studies suggest that derivatives of 4-{4-[(Benzyloxy)carbonyl]piperazin-1-yl}-1-benzothiophene-2-carboxylic acid exhibit promising activity against tyrosine kinase receptors, which are implicated in various cancers. This has led to a spike in inquiries about its mechanism of action and potential as a scaffold for anticancer agents. Additionally, the compound's role in central nervous system (CNS) drug development is another hot topic, given the piperazine moiety's prevalence in neuroactive pharmaceuticals.

From a technical standpoint, the carboxylic acid functional group in this molecule allows for further derivatization, making it a versatile building block for high-throughput screening (HTS) libraries. Its CAS No. 2019119-48-1 is often cross-referenced in patent literature, particularly in claims related to innovative therapeutic formulations. The compound's physicochemical properties, such as solubility and stability, are also subjects of ongoing research, as these factors are critical for drug delivery optimization.

In the realm of green chemistry, there is a growing emphasis on the sustainable synthesis of 4-{4-[(Benzyloxy)carbonyl]piperazin-1-yl}-1-benzothiophene-2-carboxylic acid. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact, a trend that resonates with the broader push for eco-friendly pharmaceutical manufacturing. This aligns with the increasing number of searches for green synthesis protocols and cost-effective production techniques.

In summary, 4-{4-[(Benzyloxy)carbonyl]piperazin-1-yl}-1-benzothiophene-2-carboxylic acid (CAS No. 2019119-48-1) represents a multifaceted tool in modern drug discovery. Its applications span from oncology to CNS disorders, and its synthetic adaptability makes it a cornerstone in medicinal chemistry. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.